Cas no 2287236-58-0 (rac-ethyl (2R,6S)-6-methylmorpholine-2-carboxylate)

• Product Name: rac-ethyl (2R,6S)-6-methylmorpholine-2-carboxylate
• CAS No: 2287236-58-0
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5655315
• PubChem ID: 137945384
• Update Time: 2025-06-13

rac-ethyl (2R,6S)-6-methylmorpholine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27724980
• 2287236-58-0
• rac-ethyl (2R,6S)-6-methylmorpholine-2-carboxylate
• Ethyl (2S,6R)-6-methylmorpholine-2-carboxylate
• EN300-6747322
• (2S,6R)-ethyl 6-methylmorpholine-2-carboxylate HCl
• 2-Morpholinecarboxylic acid, 6-methyl-, ethyl ester, (2S,6R)-

• Inchi： 1S/C8H15NO3/c1-3-11-8(10)7-5-9-4-6(2)12-7/h6-7,9H,3-5H2,1-2H3/t6-,7+/m1/s1
• InChI Key： AMFBMUQHKXHMLW-RQJHMYQMSA-N
• SMILES： O1[C@H](C(=O)OCC)CNC[C@H]1C

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 231.8±30.0 °C(Predicted)
• pka: 7.88±0.60(Predicted)

Additional information on rac-ethyl (2R,6S)-6-methylmorpholine-2-carboxylate

Introduction to rac-ethyl (2R,6S)-6-methylmorpholine-2-carboxylate (CAS No. 2287236-58-0)

rac-ethyl (2R,6S)-6-methylmorpholine-2-carboxylate (CAS No. 2287236-58-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of morpholines, which are widely used in the synthesis of various pharmaceuticals and agrochemicals. The racemic nature of this compound, indicated by the prefix "rac-", signifies that it is a mixture of equal amounts of two enantiomers, each with distinct stereochemical configurations.

The (2R,6S)-6-methylmorpholine-2-carboxylate moiety is a key structural feature that contributes to the compound's biological activity and chemical reactivity. The presence of the methyl group at the 6-position and the carboxylate group at the 2-position imparts specific conformational and electronic properties that are crucial for its interactions with biological targets. These properties make rac-ethyl (2R,6S)-6-methylmorpholine-2-carboxylate an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of rac-ethyl (2R,6S)-6-methylmorpholine-2-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The ability to modulate these enzymes could lead to the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, rac-ethyl (2R,6S)-6-methylmorpholine-2-carboxylate has been explored as a synthetic intermediate in the preparation of more complex molecules. Its versatile reactivity and stability make it a valuable building block in organic synthesis. A study published in Tetrahedron Letters demonstrated the use of this compound in the synthesis of a series of bioactive compounds with diverse pharmacological profiles.

The synthesis of rac-ethyl (2R,6S)-6-methylmorpholine-2-carboxylate typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of ethyl 2-chloroacetate with 1-methyl-4-piperidinol followed by stereoselective reduction and cyclization steps. Advances in asymmetric synthesis techniques have also been reported, which can potentially lead to more efficient and scalable methods for producing this compound.

The physical and chemical properties of rac-ethyl (2R,6S)-6-methylmorpholine-2-carboxylate have been extensively characterized. It is a colorless liquid with a molecular weight of 193.3 g/mol. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. Its melting point is around -15°C, and it has a boiling point of approximately 150°C at reduced pressure.

Safety considerations are an important aspect when handling rac-ethyl (2R,6S)-6-methylmorpholine-2-carboxylate. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, rac-ethyl (2R,6S)-6-methylmorpholine-2-carboxylate (CAS No. 2287236-58-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an important target for further investigation. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and development.